Cas no 2171834-24-3 (4-{(5-ethylfuran-2-yl)methylsulfanyl}piperidine)

• Product Name: 4-{(5-ethylfuran-2-yl)methylsulfanyl}piperidine
• CAS No: 2171834-24-3
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5800619
• PubChem ID: 165862618
• Update Time: 2025-06-22

4-{(5-ethylfuran-2-yl)methylsulfanyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{(5-ethylfuran-2-yl)methylsulfanyl}piperidine
• EN300-1290286
• 2171834-24-3
• 4-{[(5-ethylfuran-2-yl)methyl]sulfanyl}piperidine

• Inchi： 1S/C12H19NOS/c1-2-10-3-4-11(14-10)9-15-12-5-7-13-8-6-12/h3-4,12-13H,2,5-9H2,1H3
• InChI Key： JOPFHHOQXWDBLL-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)C1CCNCC1

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.5Ų

Additional information on 4-{(5-ethylfuran-2-yl)methylsulfanyl}piperidine

4-{(5-Ethylfuran-2-yl)methylsulfanyl}Piperidine: A Comprehensive Overview

4-{(5-Ethylfuran-2-yl)methylsulfanyl}Piperidine, also known by its CAS number CAS No. 2171834-24-3, is a complex organic compound with a unique structure that combines a piperidine ring and a furan moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure, which includes a sulfur atom bridging the piperidine and furan groups, contributes to its distinctive chemical properties and reactivity.

The synthesis of 4-{(5-Ethylfuran-2-yl)methylsulfanyl}Piperidine involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have explored various methods to optimize the synthesis, including the use of microwave-assisted reactions and catalytic systems to enhance yield and purity. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to achieve the desired product with high efficiency.

The chemical properties of this compound are heavily influenced by its functional groups. The piperidine ring contributes to the molecule's basicity, while the furan moiety introduces aromaticity and potential sites for further functionalization. The sulfur atom in the methylsulfanyl group plays a crucial role in determining the compound's reactivity, particularly in nucleophilic substitution reactions. These properties make 4-{(5-Ethylfuran-2-yl)methylsulfanyl}Piperidine a valuable building block in organic synthesis.

In terms of applications, this compound has shown promise in drug discovery efforts. Its structure resembles certain bioactive molecules, suggesting potential pharmacological activity. Recent research has focused on evaluating its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents. Additionally, the compound's unique electronic properties make it a candidate for use in advanced materials, including polymers and sensors.

The study of 4-{(5-Ethylfuran-2-yl)methylsulfanyl}Piperidine has also contributed to our understanding of sulfur-containing heterocycles. Researchers have investigated its stability under various conditions, revealing insights into its degradation pathways and mechanisms. These findings are essential for ensuring the safe handling and storage of the compound in laboratory settings.

Looking ahead, there is significant potential for further exploration of this compound's properties and applications. Ongoing research aims to uncover new synthetic routes, improve its bioavailability, and identify novel uses in diverse industries. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in both academic research and industrial applications.